Cas no 165963-79-1 (Glycine,N-(carboxymethyl)-N-[(3',6'-dihydroxy-1,1-dioxidospiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthen]-2'-yl)methyl]-)

• Product Name: Glycine,N-(carboxymethyl)-N-[(3',6'-dihydroxy-1,1-dioxidospiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthen]-2'-yl)methyl]-
• CAS No: 165963-79-1
• MF: C₂₄H₁₉NO₁₀S
• MW: 513.47336602211
• CID: 153467
• Update Time: 2024-01-25

Glycine,N-(carboxymethyl)-N-[(3',6'-dihydroxy-1,1-dioxidospiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthen]-2'-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(carboxymethyl)-N-[(3',6'-dihydroxy-1,1-dioxidospiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthen]-2'-yl)methyl]-
• Glycine,N-(carboxymethyl)-N-[(3',6'-dihydroxyspiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthen]-2'-yl)methyl]-,S,S-dioxide
• Semi-Sulfocalcein
• Glycine, N-(carboxymethyl)-N-[(3',6'-dihydroxy-1,1-dioxidospiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthen]-2'-yl)methyl]-

• Inchi： 1S/C24H19NO10S/c26-14-5-6-15-19(8-14)34-20-9-18(27)13(10-25(11-22(28)29)12-23(30)31)7-17(20)24(15)16-3-1-2-4-21(16)36(32,33)35-24/h1-9,26-27H,10-12H2,(H,28,29)(H,30,31)
• InChI Key： DRAXODQKBZSWBZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(CC(O)=O)CC1C(O)=CC2OC3=C(C4(C=2C=1)C1=CC=CC=C1S(=O)(=O)O4)C=CC(O)=C3

Computed Properties

• Exact Mass: 513.07297

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 800.9±65.0 °C(Predicted)
• PSA: 170.9
• pka: 1.74±0.10(Predicted)